Di-tert-butyl 3,3'-Iminodipropionate

• IUPAC Name: tert-butyl 3-[[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]amino]propanoate
• InChI: InChI=1S/C14H27NO4/c1-13(2,3)18-11(16)7-9-15-10-8-12(17)19-14(4,5)6/h15H,7-10H2,1-6H3
• InChI Key: KCTOWZYKZDFZMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCNCCC(=O)OC(C)(C)C
• Molecular Formula: C14H27NO4
• DSSTOX Substance ID: DTXSID60449350
• Molecular Weight: 273.37 g/mol
• CAS RN: 128988-04-5

Description

Di-tert-butyl 3,3'-iminodipropionate is a chemical compound that is not directly mentioned in the provided papers. However, the papers do discuss various tert-butyl and imine compounds, which are structurally related to the compound of interest. These compounds are often used as intermediates in the synthesis of more complex molecules, including amino acids and amines, and can be protected by tert-butyl groups to improve their stability during reactions .

Synthesis Analysis

The synthesis of related compounds often involves the use of tert-butyl groups as protecting groups for nitrogen-containing functionalities. For example, tert-butanesulfinamide is used as a precursor for the synthesis of tert-butanesulfinyl imines, which are versatile intermediates for the asymmetric synthesis of amines . Similarly, tert-butoxycarbonylation is a method used to protect imines during the synthesis of fluorinated alpha-amino acids . These methods highlight the importance of tert-butyl groups in the synthesis of nitrogen-containing compounds, which could be relevant for the synthesis of di-tert-butyl 3,3'-iminodipropionate.

Molecular Structure Analysis

The molecular structure of compounds related to di-tert-butyl 3,3'-iminodipropionate can be characterized using various spectroscopic techniques such as FTIR, NMR, and X-ray crystallography . For instance, the crystal and molecular structure of a related compound, 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, was characterized by X-ray crystallographic analysis, revealing intramolecular hydrogen bonding . These techniques could be applied to determine the structure of di-tert-butyl 3,3'-iminodipropionate.

Chemical Reactions Analysis

The tert-butyl group is known to participate in various chemical reactions. For example, the tert-butyl iminoesters can undergo nucleophilic alkylation, and the protecting groups can be removed to yield substituted amino acids . Additionally, the reagent di-tert-butyl ethynylimidodicarbonate is used for the β-aminoethylation of organic electrophiles, demonstrating the reactivity of tert-butyl-protected imine compounds . These reactions are indicative of the types of chemical transformations that di-tert-butyl 3,3'-iminodipropionate might undergo.

Physical and Chemical Properties Analysis

The physical and chemical properties of tert-butyl-protected imine compounds are influenced by the tert-butyl groups, which can increase steric bulk and affect the solubility and stability of the compounds. The stability of these compounds can be studied using thermal analysis, and their solubility can be inferred from their structure and substituents . The tert-butyl group's influence on the reactivity and stability of the imine function is crucial for the successful application of these compounds in synthetic chemistry .

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Fluorometabolite Analogs : The synthesis of 3,5-Di-tert-butyl-4-fluorophenylpropionic acid, an analog of Di-tert-butyl 3,3'-Iminodipropionate, was explored for its potential as a fluorinated natural product, suggesting an enzymatic aryl fluorination reaction capability in certain bacteria (Ayoup et al., 2014).

• Mass Spectrometry of Derivatives : Iminodicarboxylic acids, closely related to Di-tert-butyl 3,3'-Iminodipropionate, were studied using mass spectrometry to understand their spectral properties, highlighting the importance of these compounds in analytical chemistry (Kawashiro et al., 1984).

• Reactivity and Molecular Structure : Di-tert-butyl(di-tert-butylphenylsilylimino) silane, a compound with structural similarities, was studied for its reactivity and structural properties, providing insights into the behavior of such molecules in chemical reactions (Niesmann et al., 1996).

Biological and Medicinal Research

• Antioxidant Metabolism Study : Research on 3-tert-butyl-4-hydroxyanisole, structurally related to Di-tert-butyl 3,3'-Iminodipropionate, explored its metabolic pathways, contributing to the understanding of antioxidant behavior in biological systems (Armstrong & Wattenberg, 1985).

• Antifungal Properties of Derivatives : Schiff bases derived from phenol compounds, similar to Di-tert-butyl 3,3'-Iminodipropionate, were examined for their antifungal properties, highlighting the potential medicinal applications of these compounds (Carreño et al., 2015).

• Molecular Structure Analysis for Drug Design : Studies on 3,5-di-tert-butyl-4-hydroxybenzoic acid, a compound related to Di-tert-butyl 3,3'-Iminodipropionate, provided valuable information for drug receptor interactions and quality control of medicines (Mathammal et al., 2016).

Chemical Reaction Mechanisms and Catalysis

• Catalytic Asymmetric Oxidation Studies : Research involving tert-butyl disulfide, a structurally related compound, focused on catalytic asymmetric oxidation, indicating its use in synthesizing chiral compounds (Cogan et al., 1998).

• Oxidation Product Analysis in Polyethylene : The study of 2,6-Di-(tert-butyl)-4-methylphenol, structurally similar to Di-tert-butyl 3,3'-Iminodipropionate, focused on its oxidation products in polyethylene, providing insights into material stability and discoloration issues (Daun et al., 1974).

• Asymmetric Synthesis of Amines : N-tert-Butanesulfinyl imines, related to Di-tert-butyl 3,3'-Iminodipropionate, were explored for their role in the asymmetric synthesis of amines, showcasing the versatility of such compounds in synthetic chemistry (Ellman et al., 2002).

• Chelating Task-Specific Ionic Liquids : Imidazolium salts with appended aminodiacetic acid moieties, structurally related to Di-tert-butyl 3,3'-Iminodipropionate, were synthesized and used for metal ion removal in aqueous solutions, indicating environmental and industrial applications (Harjani et al., 2008).

Safety and Hazards

Di-tert-butyl 3,3’-Iminodipropionate can cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if eye irritation persists.